Cas no 84487-16-1 (4-acetamidopyridine-2-carboxylic acid)

4-Acetamidopyridine-2-carboxylic acid is a versatile intermediate in organic synthesis, particularly valued for its functional groups that enable further derivatization. The acetamido and carboxylic acid moieties offer distinct reactivity, making it useful in the preparation of pharmaceuticals, agrochemicals, and coordination compounds. Its pyridine core contributes to stability and potential metal-binding properties, while the carboxylic acid group allows for straightforward conjugation or salt formation. This compound is often employed in medicinal chemistry for scaffold modification due to its balanced polarity and synthetic flexibility. High purity grades ensure consistent performance in research and industrial applications, supporting its role in advanced chemical synthesis.
4-acetamidopyridine-2-carboxylic acid structure
84487-16-1 structure
Product Name:4-acetamidopyridine-2-carboxylic acid
CAS No:84487-16-1
MF:C8H8N2O3
MW:180.16072177887
MDL:MFCD09835092
CID:707303
PubChem ID:13040383
Update Time:2025-06-08

4-acetamidopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Acetamidopicolinic acid
    • 2-Pyridinecarboxylicacid, 4-(acetylamino)-
    • 4-acetamidopyridine-2-carboxylic acid
    • 4-(Acetylamino)-2-pyridinecarboxylic acid (ACI)
    • AB53276
    • EN300-3024029
    • 84487-16-1
    • 4-Acetamidopicolinicacid
    • 4-(Acetylamino)pyridine-2-Carboxylic Acid
    • SCHEMBL5906610
    • AKOS012962550
    • 2-pyridinecarboxylic acid,4-(acetylamino)-
    • DTXSID30516043
    • MFCD09835092
    • AS-58647
    • F81456
    • CS-0092045
    • MDL： MFCD09835092
    • Inchi： 1S/C8H8N2O3/c1-5(11)10-6-2-3-9-7(4-6)8(12)13/h2-4H,1H3,(H,12,13)(H,9,10,11)
    • InChI Key： JWWWOLMWKMKSJK-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(NC(C)=O)C=CN=1)O

Computed Properties

  • Exact Mass: 180.05300
  • Monoisotopic Mass: 180.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 79.3Ų

Experimental Properties

  • PSA: 79.29000
  • LogP: 0.81120

4-acetamidopyridine-2-carboxylic acid Security Information

4-acetamidopyridine-2-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-acetamidopyridine-2-carboxylic acid Pricemore >>

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4-acetamidopyridine-2-carboxylic acid Production Method

Production Method 1

18437-58-6 18437-58-6
84487-16-1 84487-16-1
Reaction Conditions
1.1 Catalysts: Triethylamine
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
Substituent effects on the isomer ratios in the rearrangement of some 2- and 4-nitraminopyridines
Deady, Leslie W.; et al, Australian Journal of Chemistry, 1982, 35(10), 2025-34

Production Method 2

13508-96-8 13508-96-8
84487-16-1 84487-16-1
Reaction Conditions
1.1 Reagents: Hydrazine
2.1 Catalysts: Triethylamine
3.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
Substituent effects on the isomer ratios in the rearrangement of some 2- and 4-nitraminopyridines
Deady, Leslie W.; et al, Australian Journal of Chemistry, 1982, 35(10), 2025-34

Production Method 3

931-19-1 931-19-1
84487-16-1 84487-16-1
Reaction Conditions
1.1 Reagents: Nitric acid ,  Phosphorus trichloride
2.1 Reagents: Hydrazine
3.1 Catalysts: Triethylamine
4.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Reference
Substituent effects on the isomer ratios in the rearrangement of some 2- and 4-nitraminopyridines
Deady, Leslie W.; et al, Australian Journal of Chemistry, 1982, 35(10), 2025-34

4-acetamidopyridine-2-carboxylic acid Raw materials

4-acetamidopyridine-2-carboxylic acid Preparation Products

4-acetamidopyridine-2-carboxylic acid Related Literature

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